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Compound of Interest

Compound Name:
2-(3-Aminophenyl)-5-

methoxybenzoic acid

CAS No.: 1262004-99-8

Cat. No.: B6396130

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
The biphenyl carboxylic acid scaffold is a privileged structure in medicinal chemistry, forming

the backbone of numerous therapeutic agents.[1] Its rigidity and tunable electronic properties

make it an ideal framework for designing molecules that interact with specific biological targets.

This guide focuses on a particular class of these compounds: amino- and methoxy-substituted

[1,1'-biphenyl]-2-carboxylic acids.

While the specific isomer, 3'-amino-5-methoxy-[1,1'-biphenyl]-2-carboxylic acid, is a subject of

interest, publicly available data on this exact molecule is scarce. However, extensive research

exists for its closely related and pharmacologically significant isomers, particularly 3'-amino-2'-

hydroxy-[1,1'-biphenyl]-3-carboxylic acid and 3'-amino-2'-methoxy-[1,1'-biphenyl]-3-carboxylic

acid. These compounds are critical intermediates in the synthesis of Eltrombopag, a

thrombopoietin (TPO) receptor agonist used to treat thrombocytopenia.[2]
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This guide will provide a comprehensive overview of the synthesis, properties, and applications

of these well-documented isomers. The principles, protocols, and insights presented herein are

directly applicable to the synthesis and study of other isomers within this chemical family,

including 3'-amino-5-methoxy-[1,1'-biphenyl]-2-carboxylic acid.

Chemical Identity and Properties of Key Isomers
The functional groups—amino, carboxylic acid, and a hydroxyl or methoxy group—confer

unique chemical properties to these molecules, making them versatile building blocks in

organic synthesis.[3][4] The ortho-amino phenol moiety, in particular, is a valuable

pharmacophore known for its metal-chelating properties.[4]

A summary of the key identifiers and physicochemical properties for the two major isomers is

presented below.

Property
3'-amino-2'-hydroxy-[1,1'-
biphenyl]-3-carboxylic acid

3'-amino-2'-methoxy-[1,1'-
biphenyl]-3-carboxylic acid

CAS Number 376592-93-7[5] 1176777-76-6[6]

Molecular Formula C₁₃H₁₁NO₃[5] C₁₄H₁₃NO₃[6]

Molecular Weight 229.23 g/mol [5] 243.26 g/mol [6]

IUPAC Name
3-(3-amino-2-

hydroxyphenyl)benzoic acid[4]

3'-amino-2'-methoxy-[1,1'-

biphenyl]-3-carboxylic acid[7]

Synonyms

3'-Amino-2'-hydroxybiphenyl-3-

carboxylic acid, Eltrombopag

Intermediate 2[3][5]

3′-Amino-2′-methoxybiphenyl-

3-carboxylic Acid[6]

Appearance
Light yellow to light beige

solid[5]
Not specified (typically solid)

Melting Point 222 °C (decomposes)[8] Not specified

Solubility
Slightly soluble in DMSO and

Methanol (with heating)[9]
Not specified

Storage
2-8°C, hygroscopic, under inert

atmosphere[5]
Not specified
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Core Synthetic Methodologies
The construction of these substituted biphenyl carboxylic acids predominantly relies on a two-

stage process: the formation of the biphenyl backbone via a cross-coupling reaction, followed

by the modification of a functional group to yield the final product.

Stage 1: Suzuki-Miyaura Cross-Coupling for Biphenyl
Backbone Synthesis
The Suzuki-Miyaura reaction is the cornerstone for synthesizing biphenyl derivatives, offering

high yields and broad functional group tolerance.[1] This palladium-catalyzed reaction couples

an aryl halide with an arylboronic acid.[1]

The general workflow for this synthesis is depicted below:
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Reactants

Reaction Conditions Product

Substituted
Aryl Halide

(e.g., 2-Bromo-6-nitroanisole)

Nitro-substituted
Biphenyl Carboxylic Acid

Suzuki-Miyaura
Coupling

Substituted
Arylboronic Acid

(e.g., 3-Carboxyphenylboronic acid)

Pd Catalyst
(e.g., Pd(PPh₃)₄, Pd/C)

Base
(e.g., K₂CO₃, Na₂CO₃)

Solvent
(e.g., Toluene/Water)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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